N-1-adamantyl-2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetamide

• IUPAC Name: N-(1-adamantyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C15H21N3OS2/c1-9-17-18-14(21-9)20-8-13(19)16-15-5-10-2-11(6-15)4-12(3-10)7-15/h10-12H,2-8H2,1H3,(H,16,19)
• InChI Key: OLTOULVIIOFYIJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)SCC(=O)NC23CC4CC(C2)CC(C4)C3
• Molecular Formula: C15H21N3OS2
• Molecular Weight: 323.5 g/mol
• Solubility: >48.5 [ug/mL] (The mean of the results at pH 7.4)

Description

N-1-adamantyl-2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also referred to as AD4 and has a unique molecular structure that makes it an interesting subject for research.

Mechanism of Action

The mechanism of action of N-1-adamantyl-2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetamide is not fully understood. However, it has been reported to inhibit the activity of various enzymes such as carbonic anhydrase, acetylcholinesterase, and butyrylcholinesterase. The compound has also been found to inhibit the replication of various viruses and bacteria.
Biochemical and Physiological Effects:
N-1-adamantyl-2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetamide has been reported to have various biochemical and physiological effects. It has been found to reduce inflammation and oxidative stress, which are major contributors to the development of various diseases. The compound has also been reported to improve cognitive function and memory.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-1-adamantyl-2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetamide is its potent antiviral, antimicrobial, and antitumor activities. The compound has also been found to have neuroprotective effects, which makes it a potential candidate for the treatment of neurodegenerative disorders. However, one of the limitations of this compound is its poor solubility in water, which makes it difficult to administer in vivo.

Future Directions

There are several future directions for the research on N-1-adamantyl-2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetamide. One of the potential areas of research is the development of more efficient synthesis methods that can improve the yield and purity of the compound. Another area of research is the investigation of the compound's potential applications in the treatment of various diseases such as Alzheimer's disease, Parkinson's disease, and cancer. Additionally, the compound's mechanism of action needs to be further elucidated to better understand its potential therapeutic effects. Finally, more studies are needed to investigate the compound's safety and toxicity profiles in vivo.
Conclusion:
N-1-adamantyl-2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetamide is a chemical compound that has shown potential in various fields of scientific research. It has potent antiviral, antimicrobial, and antitumor activities and has neuroprotective effects. Despite its limitations, this compound holds promise for the development of new therapies for various diseases. Further research is needed to fully understand its potential applications and mechanisms of action.

Scientific Research Applications

N-1-adamantyl-2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetamide has been extensively studied for its potential applications in various fields of scientific research. It has been found to have potent antiviral, antimicrobial, and antitumor activities. The compound has also been reported to have neuroprotective effects and has shown potential in the treatment of neurodegenerative disorders such as Alzheimer's disease.